N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)thiophene-3-carboxamide

• IUPAC Name: N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]thiophene-3-carboxamide
• InChI: InChI=1S/C11H15NO3S/c13-5-8-3-9(4-10(8)14)12-11(15)7-1-2-16-6-7/h1-2,6,8-10,13-14H,3-5H2,(H,12,15)
• InChI Key: LLLJZMGHEMJGGT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(C1CO)O)NC(=O)C2=CSC=C2
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

“N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)thiophene-3-carboxamide” is a complex organic compound. It contains a cyclopentyl group (a ring of five carbon atoms), a thiophene group (a ring containing four carbon atoms and a sulfur atom), and a carboxamide group (a carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom). The cyclopentyl group has hydroxy (OH) and hydroxymethyl (CH2OH) substituents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopentyl ring could adopt a puckered conformation to minimize ring strain. The thiophene ring is aromatic and planar. The carboxamide group can participate in hydrogen bonding due to the presence of the nitrogen and oxygen atoms.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo chemical reactions. For example, the hydroxy groups could be deprotonated to form alkoxides, which are nucleophilic and could react with electrophiles. The carboxamide group could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like hydroxy and carboxamide could make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces present.